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Compound of Interest

Compound Name: Ibudilast-d7

Cat. No.: B10783412 Get Quote

Essential Safety and Handling Guide for
Ibudilast-d7
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the handling of Ibudilast-d7, a deuterated analog of Ibudilast used as

an internal standard in quantification studies.

Chemical and Physical Properties

Property Value

Chemical Name
2-(methyl-d3)-1-[2-(1-methylethyl)pyrazolo[1,5-

a]pyridin-3-yl]-1-propanone-2,3,3,3-d4

Synonyms AV 411-d7, KC-404-d7

CAS Number 2713301-45-0

Molecular Formula C₁₄H₁₁D₇N₂O

Molecular Weight 237.4 g/mol

Purity ≥99% deuterated forms (d₁-d₇)

Solubility Soluble in Chloroform and Methanol
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Hazard Identification and Personal Protective Equipment (PPE)

Ibudilast-d7 is classified with the following hazards:

Acute Oral Toxicity 4 (H302): Harmful if swallowed.[1][2]

Skin Irritation 2 (H315): Causes skin irritation.[1][2]

Serious Eye Irritation 2A (H319): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure 3 (H335): May cause respiratory irritation.

[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Ibudilast-d7:

PPE Category Recommended Equipment

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved eye protection.[3]

Hand Protection Wear chemical-impermeable gloves.[3]

Body Protection
Wear fire/flame resistant and impervious

clothing. A lab coat is required.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[3]

Handling should occur in a well-ventilated area,

such as a chemical fume hood.[3]

Operational Plan for Safe Handling

A systematic approach is crucial to minimize exposure and ensure safety during the handling of

Ibudilast-d7.

Experimental Workflow for Handling Ibudilast-d7
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Ibudilast-d7

Dissolve in Appropriate Solvent

Decontaminate Glassware and Surfaces

Dispose of Waste

Remove and Dispose of PPE
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Waste Collection

Disposal

Collect Solid Waste in Labeled Container

Dispose Through Licensed Professional Waste Disposal Service

Collect Liquid Waste in Labeled Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. echemi.com [echemi.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ibudilast-
d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783412#personal-protective-equipment-for-
handling-ibudilast-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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